3-Methyl-5-phenyl-isoxazole-4-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Methyl-5-phenyl-isoxazole-4-carbaldehyde is a unique chemical compound with the molecular formula C₁₁H₉NO₂ . It has a molecular weight of 187.19 g/mol . This compound is provided to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of isoxazoles, including 3-Methyl-5-phenyl-isoxazole-4-carbaldehyde, often involves metal-free synthetic routes . These methods are eco-friendly and avoid the drawbacks associated with metal-catalyzed reactions such as high costs, toxicity, and significant generation of waste . For instance, one method involves the reaction of alkynes with 18-crown-6 catalyst, K 2 CO 3, and 4-toluenesulfonyl chloride at 80 °C for 8–10 hours .Molecular Structure Analysis
The molecular structure of 3-Methyl-5-phenyl-isoxazole-4-carbaldehyde can be represented by the SMILES stringCc1noc(-c2ccccc2)c1C=O
. This string provides a text representation of the compound’s structure, indicating the presence of a methyl group ©, an isoxazole ring (noc), a phenyl group (c2ccccc2), and a carbaldehyde group (C=O) . Physical And Chemical Properties Analysis
3-Methyl-5-phenyl-isoxazole-4-carbaldehyde has a molecular weight of 187.2 g/mol . Its molecular formula is C₁₁H₉NO₂ . The compound is provided to researchers as part of a collection of unique chemicals .Scientific Research Applications
Isoxazole Synthesis
Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs . The synthesis of isoxazoles is significant in drug discovery, and 3-Methyl-5-phenyl-isoxazole-4-carbaldehyde can be used in these synthetic routes .
Drug Discovery
Functionalized isoxazole scaffolds, like 3-Methyl-5-phenyl-isoxazole-4-carbaldehyde, show different biological activities such as anticancer, antioxidant, antibacterial, and antimicrobial activity . The core structure of isoxazole has been found in many drugs .
Anti-Parkinson Agent
In 2019, a synthetic method for novel 3,5-disubstituted isoxazole scaffolds, which can be used as a possible anti-Parkinson agent, was introduced . 3-Methyl-5-phenyl-isoxazole-4-carbaldehyde could potentially be used in the synthesis of these compounds .
HIF-2α Agonist
3-Methyl-5-phenyl-isoxazole-4-carbaldehyde and its derivatives have been identified as potential HIF-2α agonists . HIF-2α is a key transcription factor in cellular responses to low oxygen levels, especially in regulating the production of erythropoietin (EPO) .
Anticancer Activity
Isoxazole derivatives have shown promising anticancer activity . As a derivative of isoxazole, 3-Methyl-5-phenyl-isoxazole-4-carbaldehyde could potentially be used in the development of new anticancer drugs .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 3-Methyl-5-phenyl-isoxazole-4-carbaldehyde are currently unknown . This compound is part of a collection of unique chemicals provided to early discovery researchers
Mode of Action
Isoxazoles, the class of compounds to which it belongs, are known to interact with their targets through various mechanisms, including electrostatic force, coordination mode, or pi interaction with the vacant d orbital of the target .
Biochemical Pathways
Isoxazoles, in general, are synthesized through various pathways, including reactions with α,β-unsaturated carbonyl compounds . The downstream effects of these pathways are subject to further investigation.
Pharmacokinetics
Its impact on bioavailability is therefore unknown. The compound has a molecular weight of 187.19 g/mol , which may influence its pharmacokinetic properties.
properties
IUPAC Name |
3-methyl-5-phenyl-1,2-oxazole-4-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2/c1-8-10(7-13)11(14-12-8)9-5-3-2-4-6-9/h2-7H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZULDLZFUWWFHF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1C=O)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10380148 |
Source
|
Record name | 3-Methyl-5-phenyl-1,2-oxazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10380148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-5-phenyl-isoxazole-4-carbaldehyde | |
CAS RN |
89479-66-3 |
Source
|
Record name | 3-Methyl-5-phenyl-1,2-oxazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10380148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Methyl-5-phenyl-isoxazole-4-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.